N-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-2-furamide

• IUPAC Name: N-[2-(2,4-dimethylanilino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-10-5-6-12(11(2)8-10)17-14(18)9-16-15(19)13-4-3-7-20-13/h3-8H,9H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: BYBOPSKZSLXAFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CNC(=O)C2=CC=CO2)C
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N-{2-[(2,4-Dimethylphenyl)amino]-2-oxoethyl}-2-furamide is a compound synthesized from reactions involving furamide and dimethylphenyl derivatives. These compounds are often investigated for their potential in various applications, including medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related 2,4-Dimethyl-N-aryl-3-furamides involves the reaction of 2,4-dimethyl-furan-3-carbonyl chloride with aromatic amines in dry dioxane in the presence of triethylamine. This synthesis method has been confirmed by 1H NMR spectroscopy and elemental analysis (Matiichuk et al., 2020).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as 2,5-bis(4-guanylphenyl)furan (an analogue of berenil), has been performed using crystallographic studies. These studies reveal how such compounds interact with other molecules, such as DNA, and provide insights into their molecular mechanics (Laughton et al., 1995).

Chemical Reactions and Properties

Research on similar furamide derivatives demonstrates a range of chemical reactions and properties. For example, enzymatic polymerization has been used to create furan-2,5-dicarboxylic acid-based semi-aromatic polyamides, illustrating the versatility and reactivity of such compounds (Jiang et al., 2016).

Physical Properties Analysis

The physical properties of these compounds, especially in polyamide forms, include high thermal stability, solubility in various solvents, and the ability to form flexible, tough films. Such properties are crucial for their potential application in high-performance materials (Liaw et al., 1998).

Chemical Properties Analysis

The chemical properties of this compound and its derivatives are significant in understanding their reactivity and potential applications. For instance, studies on similar compounds have revealed their anti-inflammatory and anticonvulsant activities, which can be crucial for pharmaceutical applications (Lambert et al., 1995).

Future Directions

Future research on “N-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-2-furamide” could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, exploring its potential uses in materials science, or studying its reactivity to develop new synthetic methods.